![molecular formula C21H14Cl2N2OS B2583623 3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide CAS No. 307325-98-0](/img/structure/B2583623.png)
3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
Description
3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of benzamide derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis of Dichlorobenzamide Derivatives
This compound serves as a crucial intermediate in the synthesis of various dichlorobenzamide derivatives. These derivatives have been synthesized through reactions with arylamine compounds, leading to a series of compounds with potential applications in physical, chemical, and biological fields .
Crystallographic Studies
The crystal structures of certain dichlorobenzamide derivatives have been determined, which is essential for understanding their chemical behavior and interactions. X-ray crystallography of these compounds can reveal stable N‒H⋯O hydrogen bonds, which are significant for their biological activity .
Biological Activity
Some dichlorobenzamide derivatives exhibit biological activities, such as antitumoral and anticonvulsive properties. This suggests that 3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide could be a precursor for pharmacologically active molecules .
Antimicrobial Applications
Derivatives of this compound have been evaluated for their antimicrobial activity against various bacteria and fungi, indicating its potential use in developing new antimicrobial agents .
Suzuki–Miyaura Coupling
The compound could be used in Suzuki–Miyaura coupling reactions, a widely applied method for forming carbon-carbon bonds in organic synthesis. This reaction is crucial for constructing complex organic molecules .
Chemical Material Research
Arylamines, which are part of the structure of this compound, are versatile materials with wide applications in medicine, industry, and biology. Therefore, this compound could be involved in research related to chemical materials .
Anti-inflammatory and Analgesic Research
Indole derivatives related to this compound have shown anti-inflammatory and analgesic activities. This indicates that 3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide could be researched for similar properties .
Organic Synthesis Intermediates
properties
IUPAC Name |
3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N2OS/c1-12-2-7-18-19(8-12)27-21(25-18)13-3-5-17(6-4-13)24-20(26)14-9-15(22)11-16(23)10-14/h2-11H,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPMGYXZURQBIOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dichloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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